kasugamycin phosphate
kasugamycin phosphate
Brand Name:
Vulcanchem
CAS No.:
101651-86-9
VCID:
VC0034086
InChI:
InChI=1S/C14H25N3O9.H3O4P/c1-3-5(17-12(16)13(23)24)2-4(15)14(25-3)26-11-9(21)7(19)6(18)8(20)10(11)22;1-5(2,3)4/h3-11,14,18-22H,2,15H2,1H3,(H2,16,17)(H,23,24);(H3,1,2,3,4)/t3-,4+,5+,6?,7+,8+,9-,10+,11?,14-;/m1./s1
SMILES:
CC1C(CC(C(O1)OC2C(C(C(C(C2O)O)O)O)O)N)N=C(C(=O)O)N.OP(=O)(O)O
Molecular Formula:
C14H28N3O13P
Molecular Weight:
477.36 g/mol
kasugamycin phosphate
CAS No.: 101651-86-9
Main Products
VCID: VC0034086
Molecular Formula: C14H28N3O13P
Molecular Weight: 477.36 g/mol
| CAS No. | 101651-86-9 |
|---|---|
| Product Name | kasugamycin phosphate |
| Molecular Formula | C14H28N3O13P |
| Molecular Weight | 477.36 g/mol |
| IUPAC Name | 2-amino-2-[(2R,3S,5S,6R)-5-amino-2-methyl-6-[(2R,3S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyoxan-3-yl]iminoacetic acid;phosphoric acid |
| Standard InChI | InChI=1S/C14H25N3O9.H3O4P/c1-3-5(17-12(16)13(23)24)2-4(15)14(25-3)26-11-9(21)7(19)6(18)8(20)10(11)22;1-5(2,3)4/h3-11,14,18-22H,2,15H2,1H3,(H2,16,17)(H,23,24);(H3,1,2,3,4)/t3-,4+,5+,6?,7+,8+,9-,10+,11?,14-;/m1./s1 |
| Standard InChIKey | RBXKKZZNSAFMKD-YZKQBBCCSA-N |
| Isomeric SMILES | C[C@@H]1[C@H](C[C@@H]([C@H](O1)OC2[C@@H]([C@H](C([C@@H]([C@@H]2O)O)O)O)O)N)N=C(C(=O)O)N.OP(=O)(O)O |
| SMILES | CC1C(CC(C(O1)OC2C(C(C(C(C2O)O)O)O)O)N)N=C(C(=O)O)N.OP(=O)(O)O |
| Canonical SMILES | CC1C(CC(C(O1)OC2C(C(C(C(C2O)O)O)O)O)N)N=C(C(=O)O)N.OP(=O)(O)O |
| Related CAS | 6980-18-3 (Parent) |
| Synonyms | kasugamycin phosphate |
| PubChem Compound | 3063820 |
| Last Modified | Nov 11 2021 |
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